3-(4-Hydroxyphenyl)butane-1,3-diol

• CAS: 61511-03-3
• Molecular Formula: C10H14O3
• Molecular Weight: 182.22 g/mol
• SMILES: CC(CCO)(C1=CC=C(C=C1)O)O
• InChI: InChI=1S/C10H14O3/c1-10(13,6-7-11)8-2-4-9(12)5-3-8/h2-5,11-13H,6-7H2,1H3
• InChIKey: GPJDOHPVEXRGHA-UHFFFAOYSA-N

3-(4-Hydroxyphenyl)butane-1,3-diol (CAS 61511-03-3) – A Structurally Distinct 1,3-Diol Phenolic Building Block for Scientific Procurement

3-(4-Hydroxyphenyl)butane-1,3-diol (CAS 61511-03-3), systematically named 1,3-butanediol, 3-(4-hydroxyphenyl)-, is a phenolic diol with molecular formula C10H14O3 and a molecular weight of 182.22 g/mol . The compound features a para-substituted phenol ring attached to a butane backbone bearing two hydroxyl groups at positions 1 and 3, creating a 1,3-diol motif . This structural arrangement differentiates it from the more extensively studied mono‑ol analog rhododendrol (4-(3-hydroxybutyl)phenol; CAS 69617-84-1) and the ketone analog raspberry ketone (4-(4-hydroxyphenyl)butan-2-one). The compound is currently offered by multiple chemical suppliers as a research intermediate and is referenced in the context of synthetic methodology, metabolite identification, and structure–activity relationship (SAR) exploration of phenolic bioactive scaffolds.

Structure

1,3-Diol motif with primary and tertiary benzylic alcohols

Substitution

para-Phenol ring enables SAR exploration of phenolic scaffolds

Differentiation

Structurally resolved from rhododendrol mono-ol and raspberry ketone

Why Generic Substitution of 3-(4-Hydroxyphenyl)butane-1,3-diol Fails – Structurally Resolved 1,3-Diol Motif Cannot Be Mimicked by Analogous Mono‑ols or Ketones

The 1,3-diol motif in 3-(4-hydroxyphenyl)butane-1,3-diol is not an incremental structural variation; it introduces three hydrogen‑bond donors (vs. two for rhododendrol and one for raspberry ketone), alters the computed polar surface area (PSA = 60.69 Ų vs. 40.46 Ų for rhododendrol), and reduces the calculated logP by approximately 0.6 log units relative to the mono‑ol analog [1]. These physicochemical shifts predictably impact both passive membrane permeability and target‑binding pharmacophore requirements in any assay system [2]. Substituting a mono‑ol or ketone for this 1,3-diol therefore changes the hydrogen‑bond network, metabolic susceptibility, and potential off‑target interactions in a manner that cannot be compensated by simple concentration adjustments—precisely the reason the quantitative evidence below matters for scientific selection.

H‑Bond Network Mono‑ol/ketone analogs lack the third H‑bond donor, altering target-binding pharmacophore requirements

Permeability Higher PSA and lower logP of the diol predict lower passive membrane permeability vs. rhododendrol

Metabolic Fate The diol side-chain may resist tyrosinase-mediated aromatic hydroxylation, shifting metabolic profile away from rhododendrol's pathway

• [1] Molinspiration cheminformatics. Calculated molecular properties (miLogP, TPSA) for 3-(4-hydroxyphenyl)butane-1,3-diol and rhododendrol. https://www.molinspiration.com (accessed via structure input 2025). View Source
• [2] Lipinski, C.A. et al. (2001) 'Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings.' Advanced Drug Delivery Reviews, 46(1-3), pp. 3–26. doi:10.1016/S0169-409X(00)00129-0. View Source

3-(4-Hydroxyphenyl)butane-1,3-diol – Specific, Comparator-Anchored Quantitative Evidence for Differentiated Scientific Selection

Hydrogen‑Bond Donor Count and PSA Separate the 1,3-Diol from Rhododendrol in Computational ADME Profiling

The 1,3-diol architecture directly increases the number of hydrogen‑bond donors (HBD) from 2 (rhododendrol) to 3, while simultaneously raising the topological polar surface area (TPSA) from 40.46 Ų (rhododendrol) to 60.69 Ų [1]. These differences place the two compounds in distinct regions of commonly used drug‑likeness plots, predicting lower passive membrane permeability for the diol and altering its suitability for cell‑based versus biochemical assays [2].

HBD & PSA Comparison

Class-level inference

HBD = 3 vs. 2 (rhododendrol); TPSA = 60.69 vs. 40.46 Ų

Predicts lower cell permeability; may favor extracellular target studies

Computed properties; experimental validation recommended

Evidence Dimension	Hydrogen‑bond donors and topological polar surface area (TPSA)
Target Compound Data	HBD = 3; TPSA = 60.69 Ų
Comparator Or Baseline	Rhododendrol (4-(3-hydroxybutyl)phenol): HBD = 2; TPSA = 40.46 Ų
Quantified Difference	ΔHBD = +1 (50% increase); ΔTPSA = +20.23 Ų (50% increase)
Conditions	Calculated using Molinspiration and Chemsrc reported values

Why This Matters

A 50% increase in TPSA and an extra HBD predict a significant drop in passive membrane permeability, making the 1,3-diol less cell‑permeable but potentially more suitable for extracellular target engagement or pro‑drug strategies.

• [1] Molinspiration cheminformatics. Calculated molecular properties (miLogP, TPSA) for 3-(4-hydroxyphenyl)butane-1,3-diol and rhododendrol. https://www.molinspiration.com (accessed 2025). View Source
• [2] Pajouhesh, H. and Lenz, G.R. (2005) 'Medicinal chemical properties of successful central nervous system drugs.' NeuroRx, 2(4), pp. 541–553. doi:10.1602/neurorx.2.4.541. View Source

Distinct Metabolic Fate: The 1,3-Diol Avoids Direct Oxidation to the Cytotoxic Quinone Pathway Implicated in Rhododendrol Toxicity

Rhododendrol (RD) is known to be oxidized by tyrosinase to a catechol and subsequently to a cytotoxic quinone, a pathway directly linked to melanocyte damage and the clinical leukoderma observed with RD‑containing cosmetics [1][2]. The 1,3-diol analog introduces a second hydroxyl group on the aliphatic side‑chain, which sterically and electronically disfavours the initial aromatic hydroxylation step required for quinone formation. While direct comparative metabolic data are not yet published, the structural modification represents a class‑level inference that the 1,3-diol is predicted to be a less tyrosinase‑labile scaffold, offering a safer starting point for topical formulation programs that aim to retain phenolic antioxidant activity while avoiding the RD‑associated melanocyte toxicity [3].

Tyrosinase Susceptibility

Class-level inference

Predicted reduced aromatic hydroxylation vs. rhododendrol quinone pathway

Potential to bypass tyrosinase-dependent quinone pathway (structural inference)

No direct comparative metabolic data

Evidence Dimension	Predicted susceptibility to tyrosinase‑catalyzed aromatic hydroxylation
Target Compound Data	1,3-diol side‑chain; predicted reduced aromatic hydroxylation
Comparator Or Baseline	Rhododendrol (mono‑ol): documented tyrosinase‑catalyzed conversion to catechol and quinone
Quantified Difference	No direct quantitative data available; structural analogy inference
Conditions	Based on published metabolic pathways for rhododendrol (in vitro tyrosinase assays, human melanocyte studies)

Why This Matters

For procurement decisions in skin‑biology research or cosmetic active‑ingredient development, the 1,3-diol scaffold potentially eliminates the tyrosinase‑dependent toxification pathway, a critical safety differentiator that cannot be ignored.

• [1] Ito, S. and Wakamatsu, K. (2015) 'Biochemical, cytological, and immunological mechanisms of rhododendrol-induced leukoderma.' Journal of Dermatological Science, 77(3), pp. 141–145. doi:10.1016/j.jdermsci.2015.01.003. View Source
• [2] Gabe, Y. et al. (2014) 'Depigmentation caused by application of the active brightening material, rhododendrol, is related to tyrosinase activity at a certain threshold.' Journal of Dermatological Science, 76(1), pp. 16–24. doi:10.1016/j.jdermsci.2014.07.008. View Source
• [3] Uramaru, N. et al. (2023) 'Rhododendrol, a reductive metabolite of raspberry ketone, suppresses the differentiation of 3T3‑L1 cells into adipocytes.' Journal of Pharmacological Sciences, 151(1), pp. 32–40. doi:10.1016/j.jphs.2022.11.004. View Source

Dual Primary Alcohol and Tertiary Benzylic Alcohol Functionality Enables Chemoselective Derivatization Not Possible with Mono‑ol or Ketone Analogs

The target compound uniquely presents two chemically distinct hydroxyl environments: a primary alcohol at C‑1 and a tertiary benzylic alcohol at C‑3. This allows sequential, chemoselective protection or functionalization (e.g., selective silylation of the primary alcohol, leaving the tertiary alcohol free for subsequent reactions) [1]. In contrast, rhododendrol (mono‑ol) offers only a single secondary alcohol, and raspberry ketone offers only a ketone electrophile. The 1,3-diol architecture thus provides a synthetic versatility score that is categorically higher for convergent synthetic strategies [2].

Chemoselective Handles

Class-level inference

Two orthogonal reactive handles: 1° alcohol and 3° benzylic alcohol

Enables sequential, chemoselective derivatization

Based on established protective group chemistry

Evidence Dimension	Number of chemically distinct hydroxyl environments available for chemoselective reactions
Target Compound Data	Two distinct –OH groups (1° and 3° benzylic)
Comparator Or Baseline	Rhododendrol: one 2° –OH; raspberry ketone: one ketone
Quantified Difference	Qualitative – two orthogonal reactive handles vs. one
Conditions	Based on chemical structure analysis and reported reactivity of analogous 1,3-diol systems

Why This Matters

In medicinal chemistry and probe development campaigns, the ability to orthogonally derivatize two positions enables SAR exploration and linker attachment strategies that are inaccessible with mono‑functional analogs.

• [1] Wuts, P.G.M. and Greene, T.W. (2006) Greene's Protective Groups in Organic Synthesis. 4th edn. Hoboken: John Wiley & Sons. Chapter 2 (Protection for the Hydroxyl Group). View Source
• [2] Uramaru, N. et al. (2023) 'Rhododendrol, a reductive metabolite of raspberry ketone, suppresses the differentiation of 3T3‑L1 cells into adipocytes.' Journal of Pharmacological Sciences, 151(1), pp. 32–40. doi:10.1016/j.jphs.2022.11.004. View Source

Computed logP Shift of −0.6 Relative to Rhododendrol Alters Formulation Partitioning and Extraction Behavior

The calculated logP of 3-(4-hydroxyphenyl)butane-1,3-diol is approximately 0.98, compared to ~1.58 for rhododendrol [1]. This ΔlogP of −0.6 translates to a ~4‑fold difference in octanol/water partition coefficient, meaning the diol is substantially more hydrophilic. For extraction, chromatographic purification, or biphasic reaction work‑up, this difference directly impacts solvent selection, recovery yield, and purity profiles in a predictable and quantifiable manner [2].

logP Shift

Reported

logP ≈ 0.98 vs. 1.58 (rhododendrol), Δ = −0.60

~4‑fold lower octanol partitioning alters extraction and chromatography protocols

Computed values; verify experimentally for specific solvent systems

Evidence Dimension	Computed octanol/water partition coefficient (logP)
Target Compound Data	logP ≈ 0.98
Comparator Or Baseline	Rhododendrol: logP ≈ 1.58
Quantified Difference	ΔlogP = −0.60 (~4‑fold lower octanol partitioning)
Conditions	Calculated via Molinspersion; consistent with Chemsrc reported value of 0.98

Why This Matters

For procurement of building blocks intended for multi‑step synthesis, a 4‑fold difference in hydrophilicity dictates different extraction and chromatography protocols, directly affecting process efficiency and cost.

• [1] Molinspiration cheminformatics. Calculated miLogP for 3-(4-hydroxyphenyl)butane-1,3-diol and rhododendrol. https://www.molinspiration.com (accessed 2025). View Source
• [2] Leo, A., Hansch, C. and Elkins, D. (1971) 'Partition coefficients and their uses.' Chemical Reviews, 71(6), pp. 525–616. doi:10.1021/cr60274a001. View Source

1,3-Diol Motif Serves as a Superior Substrate for Cyclic Acetal/Ketal Protection Compared to Mono‑ols, Impacting Downstream Synthetic Throughput

The 1,3-diol motif is known to form cyclic acetals/ketals (e.g., with acetone or benzaldehyde) under mild acid catalysis with markedly higher efficiency than acyclic diols or mono‑ols, due to the favorable entropy of intramolecular cyclization [1]. While explicit kinetic data for this specific compound are not yet reported, the class‑level behavior of 1,3-diols predicts a significant rate enhancement and equilibrium shift relative to attempted protection of rhododendrol's single hydroxyl group. This translates to higher yields, shorter reaction times, and reduced reagent excess in diol protection steps [2].

Cyclic Acetal Efficiency

Class-level inference

1,3-Diol class expected to form cyclic acetals/ketals with higher efficiency

May improve synthetic throughput through simplified diol protection

Specific kinetic data not yet reported

Evidence Dimension	Relative efficiency of cyclic acetal formation (qualitative class‑level)
Target Compound Data	1,3-diol: expected high cyclization efficiency
Comparator Or Baseline	Rhododendrol (mono‑ol): cannot form cyclic acetal; requires acyclic protection
Quantified Difference	Not directly quantified; class‑level kinetic advantage for 1,3-diols is well‑documented
Conditions	Based on established organic chemistry principles for 1,3-diol protection (Greene's Protective Groups)

Why This Matters

For synthetic chemistry groups procuring building blocks, the ability to efficiently protect the diol as a single cyclic species simplifies intermediate purification and improves overall synthetic throughput.

• [1] Wuts, P.G.M. and Greene, T.W. (2006) Greene's Protective Groups in Organic Synthesis. 4th edn. Hoboken: John Wiley & Sons. Chapter 4 (Protection for 1,2‑ and 1,3‑Diols). View Source
• [2] Kocienski, P.J. (2005) Protecting Groups. 3rd edn. Stuttgart: Georg Thieme Verlag. Chapter 2 (Protection of 1,3‑Diols). View Source

3-(4-Hydroxyphenyl)butane-1,3-diol – Evidence‑Grounded Best Research and Industrial Application Scenarios

Scaffold for Next‑Generation Skin‑Lightening Agents Engineered to Avoid Tyrosinase‑Dependent Toxicity

Given the documented melanocyte toxicity of rhododendrol via tyrosinase‑catalyzed quinone formation [1], the 1,3-diol analog offers a rationally designed scaffold that is predicted to resist the initial aromatic hydroxylation step. Research programs focused on safe skin‑brightening actives can procure this compound as a starting point for SAR expansion, replacing the mono‑ol motif with a diol to decouple antioxidant efficacy from melanocyte cytotoxicity. In vitro melanocyte viability assays should be benchmarked against rhododendrol under identical tyrosinase‑expressing conditions.

Versatile Chiral/Prochiral Building Block for Asymmetric Synthesis of Bioactive Phenolic Derivatives

The presence of a tertiary benzylic alcohol at C‑3 creates a prochiral center that can be exploited in asymmetric synthesis . Combined with the chemoselective protection options afforded by the distinct primary and tertiary alcohols, this compound enables the construction of enantioenriched libraries of phenolic derivatives for CNS or oncology target campaigns, where both stereochemistry and phenol geometry are critical pharmacophoric elements.

Internal Standard or Reference Material for LC‑MS/MS Metabolite Identification Studies Involving Rhododendrol or Raspberry Ketone

The diol is structurally intermediate between raspberry ketone (ketone) and rhododendrol (mono‑ol) and is a plausible metabolic intermediate or synthetic impurity. Analytical laboratories supporting pharmacokinetic or toxicokinetic studies of rhododendrol‑containing products can employ this compound as a retention‑time marker or quantification reference, benefiting from its distinct chromatographic behavior (ΔlogP −0.6 relative to rhododendrol) and unique mass fragmentation pattern [2].

Polymer or Prodrug Linker Exploiting Orthogonal Diol Reactivity

The 1,3-diol structure permits selective functionalization: the primary alcohol can be conjugated to a polymer backbone or a drug cargo via ester or ether linkages, while the tertiary benzylic alcohol remains available for further derivatization or pH‑sensitive release mechanisms [3]. This orthogonal reactivity profile is absent in the mono‑ol and ketone analogs, making the compound a privileged linker candidate for controlled‑release formulations.

Application

Selection Property

Validation Focus

Phenolic scaffold research for skin biology

1,3-Diol vs. mono-ol structural differentiation

Tyrosinase-mediated metabolism pathway review

Asymmetric synthesis building block

Prochiral tertiary alcohol and orthogonal protection

Enantioselective derivatization and SAR exploration

LC-MS/MS reference marker for rhododendrol studies

Distinct logP and unique mass fragmentation

Retention time and ion ratio verification

Polymer or prodrug linker candidate

Orthogonal 1,3-diol conjugation handles

Selective conjugation efficiency and release kinetics

• [1] Ito, S. and Wakamatsu, K. (2015) 'Biochemical, cytological, and immunological mechanisms of rhododendrol-induced leukoderma.' Journal of Dermatological Science, 77(3), pp. 141–145. doi:10.1016/j.jdermsci.2015.01.003. View Source
• [2] Molinspiration cheminformatics. Calculated logP values for 3-(4-hydroxyphenyl)butane-1,3-diol and rhododendrol. https://www.molinspiration.com (accessed 2025). View Source
• [3] Wuts, P.G.M. and Greene, T.W. (2006) Greene's Protective Groups in Organic Synthesis. 4th edn. Hoboken: John Wiley & Sons. Chapter 4. View Source